N-[4-fluoro-3-(trifluoromethyl)phenyl]-3-nitrobenzamide

• IUPAC Name: N-[4-fluoro-3-(trifluoromethyl)phenyl]-3-nitrobenzamide
• InChI: InChI=1S/C14H8F4N2O3/c15-12-5-4-9(7-11(12)14(16,17)18)19-13(21)8-2-1-3-10(6-8)20(22)23/h1-7H,(H,19,21)
• InChI Key: OURZCIFPUVCDNL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)NC2=CC(=C(C=C2)F)C(F)(F)F
• Molecular Formula: C14H8F4N2O3
• Molecular Weight: 328.22 g/mol

Description

N-[4-fluoro-3-(trifluoromethyl)phenyl]-3-nitrobenzamide, also known as AG-1478, is a small molecule inhibitor that selectively targets the epidermal growth factor receptor (EGFR) tyrosine kinase. It is widely used in scientific research as a tool to investigate the role of EGFR signaling in various cellular processes and diseases.

Mechanism of Action

N-[4-fluoro-3-(trifluoromethyl)phenyl]-3-nitrobenzamide selectively inhibits the EGFR tyrosine kinase by binding to its ATP-binding site, preventing the phosphorylation of downstream signaling molecules and ultimately leading to the inhibition of cell growth and proliferation. This mechanism of action has been well characterized and validated in numerous studies.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, depending on the cell type and context. In cancer cells, this compound inhibits cell growth and induces apoptosis, while in neuronal cells, it enhances survival and synaptic plasticity. This compound has also been shown to modulate the immune response and inflammation in various disease models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[4-fluoro-3-(trifluoromethyl)phenyl]-3-nitrobenzamide in lab experiments is its selectivity for the EGFR tyrosine kinase, which allows for specific investigation of EGFR signaling pathways. However, this compound has relatively low potency compared to other EGFR inhibitors, which may limit its use in certain experimental contexts. Additionally, this compound has poor solubility in aqueous solutions, which can complicate its administration and delivery in vivo.

Future Directions

There are several future directions for research involving N-[4-fluoro-3-(trifluoromethyl)phenyl]-3-nitrobenzamide. One area of focus is the development of more potent and selective EGFR inhibitors based on the structure of this compound. Another direction is the investigation of the role of EGFR signaling in various disease models using this compound as a tool. Additionally, the use of this compound in combination with other therapeutic agents for cancer treatment is an area of active research. Finally, the development of new delivery methods for this compound to improve its solubility and bioavailability is an important area for future investigation.
Conclusion:
This compound, or this compound, is a small molecule inhibitor that selectively targets the EGFR tyrosine kinase. It has been widely used in scientific research to investigate the role of EGFR signaling in various cellular processes and diseases. This compound has a well-characterized mechanism of action and has been shown to have a variety of biochemical and physiological effects. While it has some advantages and limitations for lab experiments, there are several future directions for research involving this compound, including the development of more potent and selective EGFR inhibitors and the investigation of its use in combination with other therapeutic agents for cancer treatment.

Scientific Research Applications

N-[4-fluoro-3-(trifluoromethyl)phenyl]-3-nitrobenzamide is commonly used in scientific research to investigate the role of EGFR signaling in various cellular processes and diseases, such as cancer, inflammation, and neurodegenerative disorders. It has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo, making it a potential therapeutic agent for cancer treatment. This compound has also been used to study the effects of EGFR signaling on neuronal survival and synaptic plasticity.